Cas no 321673-39-6 (5H-7,9a-Epoxy-1H-pyrrolo[1,2-a]azepine(9CI))
![5H-7,9a-Epoxy-1H-pyrrolo[1,2-a]azepine(9CI) structure](https://ossimg.kuujia.com/scimg/322000/321673-39-6x500.png)
321673-39-6 structure
Product Name:5H-7,9a-Epoxy-1H-pyrrolo[1,2-a]azepine(9CI)
CAS No:321673-39-6
MF:C9H9NO
MW:147.173862218857
CID:301353
PubChem ID:45088153
Update Time:2025-04-19
5H-7,9a-Epoxy-1H-pyrrolo[1,2-a]azepine(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 5H-7,9a-Epoxy-1H-pyrrolo[1,2-a]azepine(9CI)
- DTXSID90666255
- 321673-39-6
- 5h-7,9a-epoxy-1h-pyrrolo[1,2-a]azepine
- 1H,5H-7,9a-Epoxypyrrolo[1,2-a]azepine
-
- Inchi： 1S/C9H9NO/c1-4-9-5-2-8(11-9)3-7-10(9)6-1/h1-3,5-6H,4,7H2
- InChI Key： GPTQMEXJQGQUAM-UHFFFAOYSA-N
- SMILES： O1C2C=CC31CC=CN3CC=2
Computed Properties
- Exact Mass: 147.06847
- Monoisotopic Mass: 147.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 12.5Ų
Experimental Properties
- PSA: 12.47
5H-7,9a-Epoxy-1H-pyrrolo[1,2-a]azepine(9CI) Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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